1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride
Overview
Description
1-(Dimethylamino)cyclopropane-1-carboxamide hydrochloride (DMAC-HCl) is an organic amine salt that has been used in a variety of scientific research applications. It is a versatile compound with a wide range of potential uses due to its unique chemical structure. DMAC-HCl is a cyclic amine salt that can be used in a variety of applications such as synthesis, drug discovery, biochemistry, and physiology. It has been used in a number of different experiments and has been found to have a variety of beneficial properties. In
Mechanism of Action
1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride acts as a catalyst in a variety of organic reactions. It is believed to act as an acid-base catalyst, which means it helps to facilitate the reaction by protonating and deprotonating molecules in the reaction mixture. This helps to speed up the reaction and increase the yield of the desired product.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. Additionally, this compound has been found to be an effective inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride in laboratory experiments is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound and can be stored for long periods of time without degradation. However, one of the limitations of using this compound is that it is an exothermic reaction and can be difficult to control. Additionally, it can be toxic if ingested and should be handled with care.
Future Directions
1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride has a wide range of potential uses in scientific research. Future research could focus on exploring the potential applications of this compound in drug discovery, biochemistry, and physiology. Additionally, further research could be conducted to explore the potential therapeutic benefits of this compound in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, further research could be conducted to explore the potential of this compound as a catalyst in a variety of organic reactions. Finally, future research could focus on exploring the potential of this compound as a therapeutic agent for the treatment of cancer.
Synthesis Methods
1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride is synthesized through a two-step process. The first step involves the reaction of dimethylamine with cyclopropane-1-carboxylic acid in the presence of an acid catalyst. This reaction produces the cyclic amine salt, this compound. The second step involves the addition of hydrochloric acid to the reaction mixture, which produces a solution of this compound in water. The reaction is exothermic and is typically carried out at room temperature.
Scientific Research Applications
1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, drug discovery, biochemistry, and physiology. It has also been used in the synthesis of peptides, proteins, and other biologically active molecules. Additionally, this compound has been used as a catalyst in a variety of organic reactions, such as Diels-Alder reactions and Wittig-type reactions.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride involves the reaction of cyclopropanecarboxylic acid with dimethylamine followed by conversion of the resulting amide to the hydrochloride salt.", "Starting Materials": [ "Cyclopropanecarboxylic acid", "Dimethylamine", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Sodium chloride" ], "Reaction": [ "Step 1: Cyclopropanecarboxylic acid is dissolved in diethyl ether and cooled to 0°C.", "Step 2: Dimethylamine is added dropwise to the solution while stirring.", "Step 3: The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.", "Step 4: The mixture is then cooled to 0°C and hydrochloric acid is added dropwise to the solution until the pH reaches 1.", "Step 5: The resulting precipitate is filtered and washed with diethyl ether.", "Step 6: The crude product is dissolved in water and treated with sodium hydroxide until the pH reaches 9.", "Step 7: The solution is extracted with diethyl ether and the organic layer is dried over sodium sulfate.", "Step 8: The solvent is removed under reduced pressure to yield the product as a white solid.", "Step 9: The product is dissolved in hydrochloric acid and the solution is evaporated to yield 1-(dimethylamino)cyclopropane-1-carboxamide hydrochloride as a white solid." ] } | |
| 2757999-85-0 | |
Molecular Formula |
C6H13ClN2O |
Molecular Weight |
164.6 |
Purity |
95 |
Origin of Product |
United States |
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